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Compound of Interest

Compound Name: ML218 hydrochloride

Cat. No.: B2892686

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ML218 hydrochloride, a potent and

selective T-type calcium channel inhibitor. This document consolidates key chemical and

pharmacological data, detailed experimental methodologies, and visual representations of its

mechanism of action and experimental workflows.

Core Compound Information

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b2892686#bc-rfq
https://www.benchchem.com/product/b2892686/docs?utm_src=pdf-body#ml218-hydrochloride-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2892686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

Compound Name ML218 hydrochloride Multiple Sources

CAS Number (ML218 free

base)
1346233-68-8

GlpBio[1], MedKoo[2], Cayman

Chemical[3]

CAS Number (ML218

hydrochloride)
2319922-08-0 ChemBK[4]

Molecular Formula

(hydrochloride)
C₁₉H₂₇Cl₃N₂O PubChem[5], ChemBK[4]

Molecular Weight (ML218 free

base)
369.33 g/mol

MedKoo[2], Cayman

Chemical[3]

Molecular Weight

(hydrochloride)
405.79 g/mol

Tocris Bioscience[6][7],

PubChem[5]

Pharmacological Data
ML218 is a potent and selective inhibitor of T-type calcium channels (Caᵥ3.1, Caᵥ3.2, and

Caᵥ3.3).[1][8] It exhibits no significant inhibition of L- or N-type calcium channels, or KATP and

hERG potassium channels.[8]

Parameter Value Assay Source

IC₅₀ (Caᵥ3.2) 310 nM
Patch Clamp

Electrophysiology

MedChemExpress[8],

GlpBio[1]

IC₅₀ (Caᵥ3.3) 270 nM
Patch Clamp

Electrophysiology

MedChemExpress[8],

GlpBio[1]

Signaling Pathway of ML218 in Neurons
ML218 exerts its effects by blocking T-type calcium channels, which are low-voltage activated

channels that play a crucial role in regulating neuronal excitability. In conditions such as

Parkinson's disease, abnormal burst firing in the subthalamic nucleus (STN) is a key

pathological feature. T-type calcium channels contribute to this aberrant activity. By inhibiting
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these channels, ML218 reduces the calcium influx that triggers these bursts, thereby

normalizing neuronal firing patterns.
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Caption: Signaling pathway of ML218 in inhibiting neuronal burst firing.

Experimental Protocols
In Vitro Electrophysiology: Whole-Cell Patch Clamp
This protocol is designed to measure the effect of ML218 on T-type calcium currents in isolated

neurons (e.g., subthalamic nucleus neurons).
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Methodology:

Cell Preparation: Isolate and culture target neurons on glass coverslips.

Recording Setup: Use a patch-clamp amplifier and data acquisition system. Pull borosilicate

glass pipettes to a resistance of 3-5 MΩ when filled with internal solution.

Solutions:

External Solution (in mM): 125 NaCl, 2.5 KCl, 2 CaCl₂, 1 MgCl₂, 25 NaHCO₃, 1.25

NaH₂PO₄, and 10 glucose, bubbled with 95% O₂/5% CO₂.

Internal Solution (in mM): 130 Cs-methanesulfonate, 10 CsCl, 4 NaCl, 1 MgCl₂, 10

HEPES, 5 EGTA, 5 ATP-Mg, and 0.5 GTP-Na, adjusted to pH 7.3 with CsOH.

Recording Procedure:

Establish a whole-cell recording configuration.

Hold the cell at a hyperpolarized potential (e.g., -90 mV) to ensure the availability of T-type

channels.

Apply a depolarizing voltage step (e.g., to -30 mV) to elicit T-type calcium currents.

Perfuse the bath with a control solution and record baseline currents.

Apply ML218 hydrochloride at the desired concentration (e.g., 1 µM) and record the

currents again.

Wash out the drug to observe any reversal of the effect.

Data Analysis: Measure the peak amplitude of the T-type current before, during, and after

ML218 application. Calculate the percentage of inhibition.
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Caption: Workflow for in vitro electrophysiology experiment.

In Vivo Model: Haloperidol-Induced Catalepsy in Rats
This model is used to assess the potential anti-parkinsonian effects of ML218. Haloperidol, a

dopamine D2 receptor antagonist, induces a cataleptic state in rodents, which can be reversed

by compounds with anti-parkinsonian activity.

Methodology:

Animals: Use adult male Sprague-Dawley rats.

Acclimatization: Acclimate the animals to the testing environment for at least one week

before the experiment.

Drug Administration:

Administer ML218 hydrochloride or vehicle orally (p.o.) at the desired doses (e.g., 1, 3,

10 mg/kg).

After a set time (e.g., 60 minutes), administer haloperidol (e.g., 0.5 mg/kg,

intraperitoneally, i.p.) to induce catalepsy.

Catalepsy Assessment (Bar Test):

At various time points after haloperidol administration (e.g., 30, 60, 90, and 120 minutes),

place the rat's forepaws on a horizontal bar raised a few centimeters from the surface.

Measure the time it takes for the rat to remove both forepaws from the bar (descent

latency). A cut-off time (e.g., 180 seconds) is typically used.

Data Analysis: Compare the descent latencies between the vehicle-treated and ML218-

treated groups. A significant reduction in descent latency in the ML218 group indicates a

reversal of catalepsy.
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Caption: Workflow for the haloperidol-induced catalepsy experiment.
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In Vitro Cell Proliferation Assay: Oral Cancer Cells
This protocol is to determine the effect of ML218 hydrochloride on the proliferation of oral

cancer cell lines.

Methodology:

Cell Culture: Culture human oral squamous carcinoma cells (e.g., Cal 27) in appropriate

media supplemented with fetal bovine serum and antibiotics.

Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to

adhere overnight.

Treatment:

Replace the medium with fresh medium containing various concentrations of ML218
hydrochloride.

Include a vehicle-only control group.

Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

Proliferation Assessment (MTT Assay):

Add MTT solution to each well and incubate for 3-4 hours to allow the formation of

formazan crystals.

Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Data Analysis: Calculate the percentage of cell viability for each concentration of ML218
hydrochloride relative to the vehicle control. Determine the IC₅₀ value if applicable.
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Caption: Workflow for the in vitro cell proliferation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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